Cas no 100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
• CAS No: 100447-44-7
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 141113
• PubChem ID: 424755
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
• 3-[1-[3-(benzenesulfonyl)propyl]piperidin-4-yl]-1H-benzimidazol-2-one
• 1-1-(3-Phenylsulfonylpropyl)-4-piperidyl-2-benzimidazolinone
• 2-Benzimidazolinone, 1-(1-(3-phenylsulfonylpropyl)-4-piperidyl)-
• AC1L9OID
• LS-33257
• NSC167873
• NSC-167873
• 100447-44-7
• DTXSID20143286

• Inchi： 1S/C21H25N3O3S/c25-21-22-19-9-4-5-10-20(19)24(21)17-11-14-23(15-12-17)13-6-16-28(26,27)18-7-2-1-3-8-18/h1-5,7-10,17H,6,11-16H2,(H,22,25)
• InChI Key： MCDSSYMWAOLDCH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCN1CCC(CC1)N1C(NC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 399.16185
• Monoisotopic Mass: 399.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.274
• Refractive Index: 1.614
• PSA: 69.72
• LogP: 3.84920